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Compound of Interest

Compound Name: LY2119620

Cat. No.: B608710 Get Quote

This guide provides researchers, scientists, and drug development professionals with essential

information for troubleshooting common issues related to the solubility and stability of

LY2119620 in experimental buffers.

Frequently Asked Questions (FAQs)
Q1: What is LY2119620 and what is its mechanism of action?

LY2119620 is a positive allosteric modulator (PAM) that selectively targets the M2 and M4

muscarinic acetylcholine receptors (mAChRs).[1][2] Unlike orthosteric agonists that bind

directly to the primary acetylcholine binding site, LY2119620 binds to a distinct, extracellular

allosteric site on the receptor.[1][3] This binding enhances the receptor's affinity and/or efficacy

for orthosteric agonists like acetylcholine (ACh), thereby potentiating their effect.[1] It shows

minimal activity at M1, M3, and M5 receptors. This mechanism is crucial for modulating neural

circuits, making the M4 receptor, in particular, a therapeutic target for conditions like

schizophrenia.
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Caption: Signaling pathway of LY2119620 as a PAM at M2/M4 receptors.

Q2: What are the recommended solvents and storage conditions for LY2119620?
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LY2119620 is soluble in organic solvents like DMSO but is insoluble in water. For stock

solutions, fresh, high-quality DMSO is recommended to avoid moisture absorption, which can

reduce solubility.

Table 1: Solubility Data for LY2119620

Solvent
Maximum Concentration
(mg/mL)

Maximum Concentration
(mM)

DMSO 87 198.65

1eq. HCl 43.79 100

Data sourced from multiple suppliers. Refer to the batch-specific Certificate of Analysis for

precise data.

Proper storage is critical to maintain the compound's stability. Stock solutions should be

aliquoted to prevent repeated freeze-thaw cycles.

Table 2: Recommended Storage Conditions

Form Temperature Recommended Duration

Solid Powder -20°C Up to 3 years

Stock Solution in Solvent -80°C Up to 1 year

Stock Solution in Solvent -20°C Up to 1 month

General guidance based on supplier recommendations.

Q3: My LY2119620 precipitated after I diluted my DMSO stock into an aqueous experimental

buffer. What can I do?

Precipitation upon dilution into aqueous media is a common challenge with hydrophobic

compounds. This occurs when the concentration of the compound exceeds its solubility limit in

the final buffer composition.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b608710?utm_src=pdf-body
https://www.benchchem.com/product/b608710?utm_src=pdf-body
https://www.benchchem.com/product/b608710?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608710?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Below is a troubleshooting workflow to address this issue.
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Precipitation Observed
in Aqueous Buffer

Is the final DMSO
concentration <0.5%?

Increase final DMSO %
(if tolerated by assay)

or use co-solvents.

a1_no

Was the solution vortexed
thoroughly after dilution?

a1_yes

Yes No

Solution Stable

Ensure rapid and thorough
mixing upon dilution.

a2_no

Does the buffer contain
serum or high protein?

a2_yes

Yes No

Consider non-specific binding.
Add a low concentration
of non-ionic detergent.

a3_yes

Lower the final concentration
of LY2119620.

a3_no

Yes No

Consider buffer pH and ionic strength.
Optimize buffer composition.
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Stock Solution Preparation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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